Cas no 13593-87-8 (Proline,3-hydroxy-5-oxo-, ethyl ester, trans- (8CI,9CI))
13593-87-8 structure
Product Name:Proline,3-hydroxy-5-oxo-, ethyl ester, trans- (8CI,9CI)
CAS No:13593-87-8
MF:C7H11NO4
MW:173.166542291641
CID:119761
PubChem ID:14650896
Update Time:2025-04-18
Proline,3-hydroxy-5-oxo-, ethyl ester, trans- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Proline,3-hydroxy-5-oxo-, ethyl ester, trans- (8CI,9CI)
- L-Proline, 3-hydroxy-5-oxo-, ethyl ester, trans- (9CI)
- 124618-51-5
- (2S,3S)-Ethyl 3-hydroxy-5-oxopyrrolidine-2-carboxylate
- ethyl (2S,3S)-3-hydroxy-5-oxopyrrolidine-2-carboxylate
- 13593-87-8
- Proline, 3-hydroxy-5-oxo-, ethyl ester, trans- (8CI,9CI)
-
- Inchi: 1S/C7H11NO4/c1-2-12-7(11)6-4(9)3-5(10)8-6/h4,6,9H,2-3H2,1H3,(H,8,10)/t4-,6-/m0/s1
- InChI Key: PLHCUNPELFMSPY-NJGYIYPDSA-N
- SMILES: O[C@H]1CC(N[C@@H]1C(=O)OCC)=O
Computed Properties
- Exact Mass: 173.06883
- Monoisotopic Mass: 173.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63
Proline,3-hydroxy-5-oxo-, ethyl ester, trans- (8CI,9CI) Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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